Cas no 17579-01-0 (Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide)
17579-01-0 structure
Product Name:Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide
CAS No:17579-01-0
MF:C13H17IN2S
MW:360.256953954697
CID:96227
PubChem ID:2849359
Update Time:2025-04-19
Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide
- 2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)-N,N-dimethylethenamine,iodide
- GNF-Pf-2099
- DTXSID90385954
- CHEMBL579347
- 17579-01-0
-
- Inchi: 1S/C13H17N2S.HI/c1-4-15-11-7-5-6-8-12(11)16-13(15)9-10-14(2)3;/h5-10H,4H2,1-3H3;1H/q+1;/p-1
- InChI Key: MQYFDVMXAAIOCU-UHFFFAOYSA-M
- SMILES: [I-].S1C2C=CC=CC=2[N+](=C1C=CN(C)C)CC
Computed Properties
- Exact Mass: 360.01541
- Monoisotopic Mass: 360.01572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 35.4Ų
Experimental Properties
- PSA: 7.12
Benzothiazolium, 2-[2-(dimethylamino)ethenyl]-3-ethyl-, iodide Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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